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Abstract
This technical guide provides a comprehensive overview of dipentyltin dichloride
(C₁₀H₂₂Cl₂Sn), a member of the diorganotin dihalide family. Acknowledging the limited volume

of publicly available experimental data for this specific homolog, this document leverages well-

documented data from its close analog, dibutyltin dichloride (DBTC), to project its

physicochemical properties, reactivity, toxicological profile, and potential applications. This

guide is intended for researchers, chemists, and drug development professionals, offering a

structured understanding of this class of organotin compounds, grounded in established

chemical principles and supported by authoritative references.

Introduction to Diorganotin Dichlorides
Organotin compounds, characterized by the presence of at least one tin-carbon bond, have a

rich history in industrial and academic chemistry since Edward Frankland's first synthesis of

diethyltin diiodide in 1849[1]. Within this broad class, diorganotin dihalides, with the general

formula R₂SnX₂, represent a cornerstone of organotin chemistry. These compounds are not
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only crucial synthetic intermediates but also find direct application as catalysts and

stabilizers[1].

Dipentyltin dichloride, the subject of this guide, belongs to this important subclass. While

specific research on the dipentyl derivative is sparse, the principles governing its chemistry can

be reliably inferred from extensive studies on homologs with shorter alkyl chains, particularly

dibutyltin dichloride (DBTC). DBTC is a high-volume industrial chemical used extensively as a

heat stabilizer for polyvinyl chloride (PVC), a catalyst in the production of polyurethanes and

silicones, and as a versatile chemical intermediate[1][2][3]. This guide will, therefore, use DBTC

as a primary model to build a predictive but scientifically rigorous profile of dipentyltin
dichloride.

Chemical Structure and Identity
The fundamental identity of dipentyltin dichloride is established by its molecular structure,

which features a central tin (Sn) atom covalently bonded to two n-pentyl chains and two

chlorine atoms.

IUPAC Name: dichloro(dipentyl)stannane

CAS Number: 3446-93-5

Molecular Formula: C₁₀H₂₂Cl₂Sn

Canonical SMILES: CCCCC(Cl)Cl

The molecule adopts a tetrahedral geometry around the tin atom, as is typical for

tetraorganotin(IV) compounds[1].

Caption: Chemical structure of dipentyltin dichloride.

Physicochemical Properties
Direct experimental data for dipentyltin dichloride is not readily available in the literature.

However, by examining the properties of its lower homolog, dibutyltin dichloride, we can

establish a reliable set of expected characteristics. The addition of a methylene group (CH₂) to

each alkyl chain is expected to increase the molecular weight, boiling point, and hydrophobicity.
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Table 1: Comparison of Physicochemical Properties

Property
Dibutyltin Dichloride
(DBTC)

Dipentyltin Dichloride
(Predicted)

CAS Number 683-18-1[4] 3446-93-5

Molecular Weight 303.84 g/mol [4] 331.90 g/mol

Appearance
White to yellowish crystalline

solid/mass[3][5]

White to yellowish solid, likely

with a lower melting point than

DBTC.

Melting Point 37-43 °C[4]
Expected to be slightly lower or

in a similar range.

Boiling Point 135 °C @ 10 mmHg[3]
Expected to be higher due to

increased molecular weight.

Solubility

Soluble in organic solvents

(benzene, ether, alcohols);

sparingly soluble in water, with

hydrolysis in hot water[3][5].

Expected to have similar or

greater solubility in organic

solvents and lower solubility in

water.

Stability

Moisture sensitive; reacts with

water or steam to produce

heat and toxic fumes[3].

Expected to be similarly

moisture sensitive and prone

to hydrolysis.

Synthesis and Reactivity
General Synthesis Pathway
Diorganotin dichlorides are typically synthesized via a redistribution reaction, also known as a

Kocheshkov comproportionation reaction. The most common industrial method involves

reacting a tetraalkyltin (R₄Sn) compound with tin(IV) chloride (SnCl₄). The stoichiometry of the

reaction determines the primary product.

For dipentyltin dichloride, the synthesis would proceed as follows:

2 (C₅H₁₁)₄Sn + SnCl₄ → 3 (C₅H₁₁)₂SnCl₂
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This reaction is often catalyzed to ensure high yield and purity.

Reactants

Process

Product

Tetrapentyltin
((C₅H₁₁)₄Sn)

Comproportionation
Reaction

Tin(IV) Chloride
(SnCl₄)

Dipentyltin Dichloride
((C₅H₁₁)₂SnCl₂)

High Yield

Click to download full resolution via product page

Caption: General synthesis scheme for diorganotin dichlorides.

Key Reactivity
Hydrolysis: Like other diorganotin dihalides, dipentyltin dichloride is susceptible to

hydrolysis. In the presence of water, it will hydrolyze to form various tin oxide and hydroxide

species. This reactivity is critical to its function in some catalytic applications but also

underscores the need for handling under dry conditions[5].

Lewis Acidity: The tin center in R₂SnCl₂ compounds is a Lewis acid, allowing it to form

adducts with Lewis bases. This property is fundamental to its catalytic activity, particularly in

esterification and polyurethane formation, where it coordinates with oxygen or nitrogen

atoms to activate substrates[1][2][3].

Applications (Inferred from Analogs)
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Based on the established uses of dibutyltin dichloride, the primary applications for dipentyltin
dichloride would likely fall into two major categories: polymer stabilization and catalysis. The

longer alkyl chains of the pentyl group may offer nuanced advantages, such as improved

solubility in certain organic media or altered compatibility with polymer matrices.

PVC Heat Stabilization: Diorganotin compounds are essential for preventing the thermal

degradation of PVC during processing. They function by scavenging hydrogen chloride (HCl)

released from the polymer backbone and by substituting labile chlorine atoms on the

polymer chain, thereby preventing discoloration and embrittlement[1].

Catalysis:

Polyurethane Production: Diorganotin compounds catalyze the reaction between

isocyanates and polyols to form polyurethanes[1].

Silicone Curing: They are used as catalysts for room-temperature-vulcanizing (RTV)

silicones, facilitating the cross-linking reactions that cure the material[1].

Esterification: Their Lewis acidic nature makes them effective catalysts for esterification

and transesterification reactions[2][3].

Toxicology and Safe Handling Protocols
Expertise Insight: The toxicology of organotin compounds is highly dependent on the number

and length of the alkyl chains. Toxicity generally peaks for tri-substituted compounds (R₃SnX),

but di-substituted compounds like dibutyltin dichloride are also highly toxic. A key mechanism of

toxicity for DBTC is potent immunotoxicity, specifically targeting the thymus and causing

lymphocyte depletion[2][4]. It is imperative to assume that dipentyltin dichloride shares this

hazardous profile.

Summary of Hazards (based on DBTC)
Acute Toxicity: Toxic if swallowed and may be fatal if inhaled[4]. Harmful in contact with skin.

Corrosivity: Causes severe skin burns and serious eye damage. Contact can lead to irritation

and inflammation, which may have a delayed onset of 1-8 hours[2][6].
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Systemic Effects: Causes damage to organs, particularly the immune system (thymus)[2][4].

Reproductive Toxicity: Suspected of damaging fertility or the unborn child[4].

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.

Experimental Protocol: Safe Handling of Dipentyltin
Dichloride
This protocol is a self-validating system designed to minimize exposure risk at every step.

1. Engineering Controls & Personal Protective Equipment (PPE)

1.1 Justification: Due to high inhalation and dermal toxicity, primary containment is
mandatory. Standard lab PPE is insufficient.
1.2 Procedure:
All handling of solid or concentrated solutions must occur within a certified chemical fume
hood or a glovebox.
Wear a lab coat, chemical-resistant gloves (nitrile is acceptable for incidental contact, but
laminate gloves are preferred for extended handling), and chemical safety goggles.
A face shield must be worn over safety goggles when handling larger quantities (>10g) or
when there is a splash risk.
Ensure an eyewash station and safety shower are immediately accessible and tested
weekly.

2. Weighing and Solution Preparation

2.1 Justification: The solid can be a fine powder, posing an inhalation risk. The compound is
moisture-sensitive.
2.2 Procedure:
Conduct all weighing inside the fume hood.
Use a container that can be securely sealed immediately after weighing.
When preparing solutions, add the solid dipentyltin dichloride slowly to the solvent (e.g.,
anhydrous toluene) to control any potential exothermic reaction.
Work under an inert atmosphere (e.g., nitrogen or argon) if subsequent reactions are
sensitive to moisture.

3. Waste Disposal
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3.1 Justification: Environmental toxicity necessitates controlled disposal. Mixing with
incompatible waste streams can generate toxic gas.
3.2 Procedure:
Collect all solid and liquid waste containing dipentyltin dichloride in a dedicated, clearly
labeled, sealed hazardous waste container.
Do not mix with aqueous or protic waste.
Contaminated materials (gloves, weigh boats, paper towels) must be double-bagged and
placed in the solid hazardous waste container.
Consult your institution's environmental health and safety (EHS) office for final disposal
procedures.

4. Emergency Procedures

4.1 Justification: Immediate and correct response is critical to mitigate injury from exposure.
4.2 Procedure:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.
Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open.
Seek immediate medical attention.
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.
Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Potential Relevance in Drug Development
While the primary applications of diorganotin dichlorides are industrial, there is a body of

research exploring the therapeutic potential of organotin compounds, including as anti-tumor

agents[7]. The biological activity is often derived from the interaction of the organotin moiety

with cellular components. Research has shown that the cytotoxicity of diorganotin compounds

can be influenced by the length of the alkyl substituent group[7].

However, the high intrinsic toxicity of simple dialkyltin dichlorides, particularly their

immunotoxicity and general organ damage, presents a formidable barrier to their direct use as

therapeutic agents[2][4][8][9]. Their value in the pharmaceutical sector is more likely to be as

catalysts or reagents in the synthesis of more complex active pharmaceutical ingredients,

where they are completely removed in downstream processing.
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Conclusion
Dipentyltin dichloride is a member of the industrially significant diorganotin dichloride family.

While specific experimental data remains scarce, a robust and reliable profile can be

constructed by analogy to dibutyltin dichloride. It is predicted to be a moisture-sensitive solid

with solubility in common organic solvents, functioning effectively as a PVC stabilizer and a

catalyst for polymerization and esterification. Critically, it must be regarded as a highly

hazardous material, with significant acute toxicity, corrosivity, and potent, targeted

immunotoxicity. All handling must be performed with stringent engineering controls and

appropriate PPE. Future research is needed to isolate and characterize dipentyltin dichloride
to validate these predictions and explore any unique properties conferred by its longer alkyl

chains.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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